Cas no 774498-28-1 (Butanoic acid, 3,4-diamino-, ethyl ester)

• Product Name: Butanoic acid, 3,4-diamino-, ethyl ester
• CAS No: 774498-28-1
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 5569774
• Update Time: 2025-05-20

Butanoic acid, 3,4-diamino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,4-diamino-, ethyl ester

• Inchi： 1S/C6H14N2O2/c1-2-10-6(9)3-5(8)4-7/h5H,2-4,7-8H2,1H3
• InChI Key： RHDXACOWUZXXDT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(N)CN

Additional information on Butanoic acid, 3,4-diamino-, ethyl ester

Comprehensive Overview of Butanoic acid, 3,4-diamino-, ethyl ester (CAS No. 774498-28-1)

Butanoic acid, 3,4-diamino-, ethyl ester (CAS No. 774498-28-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This ester derivative of butanoic acid features two amino groups at the 3 and 4 positions, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 3,4-diaminobutanoic acid ethyl ester consists of a four-carbon backbone with amino groups at the third and fourth carbons, terminated by an ethyl ester group. This configuration allows for multiple reactive sites, facilitating its use in various chemical reactions. The presence of both amino and ester functional groups makes it a valuable building block in organic synthesis, particularly in the creation of peptides, heterocycles, and other nitrogen-containing compounds.

In recent years, the demand for ethyl 3,4-diaminobutanoate has grown in the pharmaceutical sector, where it serves as a precursor for active pharmaceutical ingredients (APIs). Its ability to act as a linker or spacer in drug molecules has garnered attention from medicinal chemists. Additionally, the compound's potential in developing novel biodegradable polymers aligns with the global push toward sustainable materials, a hot topic in both academic and industrial circles.

From a biochemical perspective, Butanoic acid, 3,4-diamino-, ethyl ester shows promise in enzyme inhibition studies and as a substrate for transaminases. Researchers are exploring its role in modulating metabolic pathways, which could lead to breakthroughs in treating metabolic disorders. The compound's compatibility with aqueous and organic solvents further enhances its utility in various experimental setups.

The synthesis of CAS 774498-28-1 typically involves the esterification of 3,4-diaminobutanoic acid with ethanol under controlled conditions. Advanced purification techniques, such as column chromatography or recrystallization, ensure high purity levels suitable for research and industrial applications. Quality control measures, including HPLC and NMR analysis, are critical to confirming the compound's identity and purity.

Market trends indicate a rising interest in multifunctional amino acid derivatives, with ethyl 3,4-diaminobutanoate being no exception. The compound's versatility and relatively straightforward synthesis make it an attractive option for custom synthesis projects. Furthermore, its potential in green chemistry applications resonates with the growing emphasis on environmentally friendly processes.

Safety considerations for handling Butanoic acid, 3,4-diamino-, ethyl ester include standard laboratory precautions, such as wearing appropriate personal protective equipment (PPE) and working in a well-ventilated area. While not classified as highly hazardous, proper storage conditions—away from moisture and extreme temperatures—are recommended to maintain its stability over time.

In summary, Butanoic acid, 3,4-diamino-, ethyl ester (CAS No. 774498-28-1) is a compound of growing importance in multiple scientific disciplines. Its unique chemical properties, coupled with its applications in pharmaceuticals and sustainable materials, position it as a valuable asset for researchers and industries alike. As interest in specialty chemicals and bio-based intermediates continues to rise, this compound is poised to play a pivotal role in future innovations.